Cas no 2229105-30-8 (3-(2-chloro-6-nitrophenyl)propane-1-thiol)

• Product Name: 3-(2-chloro-6-nitrophenyl)propane-1-thiol
• CAS No: 2229105-30-8
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6126786
• PubChem ID: 165713979
• Update Time: 2025-10-23

3-(2-chloro-6-nitrophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-nitrophenyl)propane-1-thiol
• EN300-1979385
• 2229105-30-8

• Inchi： 1S/C9H10ClNO2S/c10-8-4-1-5-9(11(12)13)7(8)3-2-6-14/h1,4-5,14H,2-3,6H2
• InChI Key： SRNAIVOZSHMSAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCS)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.8Ų

Additional information on 3-(2-chloro-6-nitrophenyl)propane-1-thiol

Introduction to 3-(2-chloro-6-nitrophenyl)propane-1-thiol (CAS No: 2229105-30-8)

3-(2-chloro-6-nitrophenyl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, identified by its CAS number 2229105-30-8, is characterized by its unique structural features, which include a propane-1-thiol moiety linked to a nitro-substituted chlorophenyl group. The presence of both electron-withdrawing and electron-donating groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The propane-1-thiol group (–SH) in 3-(2-chloro-6-nitrophenyl)propane-1-thiol is a critical functional moiety that contributes to its reactivity in various chemical transformations. Thiols are well-known for their ability to participate in nucleophilic substitution reactions, disulfide bond formation, and metal coordination, making this compound a valuable building block for drug discovery and material synthesis. Additionally, the chloro and nitro substituents on the phenyl ring introduce further reactivity, enabling selective modifications through halogen-metal exchange or direct functionalization.

In recent years, there has been growing interest in the applications of 3-(2-chloro-6-nitrophenyl)propane-1-thiol in medicinal chemistry. Researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The nitro group can be reduced to an amine, providing a handle for further derivatization into more complex pharmacophores. Moreover, the chloro group can be displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups such as amines or carboxylic acids.

One of the most compelling aspects of 3-(2-chloro-6-nitrophenyl)propane-1-thiol is its role in the development of novel antimicrobial agents. The combination of the thiol and nitro groups creates a molecular framework that can interact with biological targets in unique ways. For instance, studies have shown that thiols can disrupt bacterial cell membranes by forming disulfide bonds with membrane thiols, while nitro groups can generate reactive species that damage microbial DNA. This dual functionality makes 3-(2-chloro-6-nitrophenyl)propane-1-thiol a promising candidate for designing next-generation antibiotics.

The compound has also found applications in materials science, particularly in the synthesis of conductive polymers and metal-organic frameworks (MOFs). The thiol group can act as a ligand for transition metals, facilitating the formation of coordination complexes with tailored electronic properties. These complexes are being explored for their potential use in catalysis, sensors, and energy storage devices. Additionally, the nitro group can be used to modulate the electronic properties of polymers, leading to materials with enhanced conductivity or luminescence.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(2-chloro-6-nitrophenyl)propane-1-thiol's reactivity and potential applications. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which influences its interaction with biological targets. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties. Furthermore, computational screening has identified novel synthetic pathways for producing 3-(2-chloro-6-nitrophenyl)propane-1-thiol, reducing costs and improving yields.

In conclusion,3-(2-chloro-6-nitrophenyl)propane-1-thiol (CAS No: 2229105-30-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules, antimicrobial agents, and advanced materials. As research continues to uncover new applications for this compound,3-(2-chloro-6-nitrophenyl)propane-1-thiol is poised to play an increasingly important role in scientific innovation.